![molecular formula C6H9BrO B110694 4-Bromocyclohexanone CAS No. 22460-52-2](/img/structure/B110694.png)
4-Bromocyclohexanone
Overview
Description
4-Bromocyclohexanone is an organic compound with the molecular formula C6H9BrO. It is a colorless liquid with a faint, sweet odor. It is used in the synthesis of organic compounds, as well as in the production of pharmaceuticals and agrochemicals. This compound is also used as an intermediate in the synthesis of drugs and other compounds.
Scientific Research Applications
Conformational Insights:
- 2-Bromocyclohexanone, a model compound similar to 4-Bromocyclohexanone, exhibits unique long-range coupling constants, providing insights into its conformational behavior. The carbonyl group plays a critical role in defining these coupling pathways (Coelho et al., 2009).
Infrared Spectroscopy and Conformational Behavior:
- The infrared spectrum of 2-bromocyclohexanone in vapor phase offers insights into its conformational properties and intermolecular interactions, highlighting the significance of these factors in understanding its spectral behavior (Coelho et al., 2010).
X-ray Crystal Structure and Reactivity:
- 2-Bromocyclohexanone's crystalline perhydrate has been characterized by X-ray crystallography, providing insights into its structure and reactivity, particularly in sulfoxidation reactions (Carnell et al., 2000).
Spin-Spin Coupling Constants:
- Studies on 2-bromocyclohexanone have demonstrated measurable long-range coupling constants, revealing the impact of the carbonyl group and solvent effects on these values, which are essential for understanding molecular interactions and behavior (Rezende et al., 2018).
Synthesis and Biological Activity:
- Derivatives of 4-tert-butylcyclohexanone, a compound structurally similar to this compound, have been synthesized and evaluated for biological activities such as antibacterial properties and attractiveness to certain insect species (Kozioł et al., 2019).
Stereochemical Requirements for Long Range Coupling:
- Research on α-bromocyclohexanones has provided insights into the stereochemical arrangements required for long-range proton coupling, a key aspect in understanding molecular structure and reactions (Jefford & Waegell, 2010).
Safety and Hazards
4-Bromocyclohexanone is classified as having acute toxicity (oral, category 4), skin corrosion/irritation (category 2), serious eye damage/eye irritation (category 2A), and specific target organ toxicity (respiratory tract irritation, category 3). It is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation .
Properties
IUPAC Name |
4-bromocyclohexan-1-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9BrO/c7-5-1-3-6(8)4-2-5/h5H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMCGWSBEIHGWOH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)CCC1Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00464683 | |
Record name | 4-Bromocyclohexanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00464683 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
22460-52-2 | |
Record name | 4-Bromocyclohexanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00464683 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-bromocyclohexan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.